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Compound of Interest

Compound Name: Nabam

Cat. No.: B031027 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of Nabam in a laboratory setting. Researchers, scientists,

and drug development professionals are advised to adhere to these procedures to ensure

personal safety and environmental compliance.

Nabam (disodium ethylenebisdithiocarbamate) is a fungicide, algicide, and bactericide that

requires careful management due to its inherent chemical instability and potential for

hazardous decomposition. This guide outlines the necessary steps for its safe disposal,

focusing on chemical inactivation and waste management protocols.

Immediate Safety and Handling Precautions
Before handling Nabam, it is crucial to consult the Safety Data Sheet (SDS) and be aware of

the following:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat. Work in a well-ventilated

area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

Incompatibilities: Nabam is incompatible with acids, peroxides, and acid halides.[1] Contact

with these substances can lead to rapid decomposition and the release of toxic and

flammable gases.
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Decomposition Hazards: When heated or in contact with moisture or acids, Nabam
decomposes to produce highly toxic hydrogen sulfide and flammable carbon disulfide.[2]

Quantitative Data Summary
The following tables summarize key quantitative data for Nabam, critical for understanding its

chemical behavior and disposal requirements.

Table 1: Physical and Chemical Properties of Nabam

Property Value Source

CAS Number 142-59-6 [3]

Molecular Formula C₄H₆N₂Na₂S₄ [3]

Molecular Weight 256.34 g/mol [3]

Appearance Colorless to light amber solid [3]

Water Solubility Very soluble [3]

Hydrolysis Half-life ~3.5 hours at pH 7 and 25°C [3]

Thermal Decomposition Above 75°C [3]

Table 2: Hazard and Regulatory Information
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Identifier Classification Source

UN Number 3077 [2]

Hazard Class
9 (Miscellaneous hazardous

material)
[2]

Hazard Statements

H302: Harmful if

swallowedH317: May cause an

allergic skin reactionH335:

May cause respiratory

irritationH410: Very toxic to

aquatic life with long lasting

effects

[4]

Experimental Protocol: Laboratory-Scale Chemical
Inactivation of Nabam Waste
This protocol details a method for the chemical inactivation of small quantities of aqueous

Nabam waste through alkaline hydrolysis. This procedure should only be performed by trained

personnel in a controlled laboratory environment.

Objective: To hydrolyze Nabam into less hazardous and more easily disposable compounds.

Alkaline conditions accelerate the breakdown of Nabam.[3]

Materials:

Aqueous Nabam waste

Sodium hydroxide (NaOH), 10 M solution

pH indicator strips or a calibrated pH meter

Stir plate and stir bar

Appropriate glass beaker or flask

Chemical fume hood
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Personal Protective Equipment (as listed above)

Procedure:

Preparation: Perform all steps within a certified chemical fume hood. Ensure all necessary

PPE is worn correctly.

Dilution: If the Nabam waste is highly concentrated, dilute it with water to a concentration of

less than 1% (10 g/L) in a suitably sized beaker or flask. This helps to control the reaction

rate.

Alkaline Hydrolysis:

Place the beaker with the diluted Nabam solution on a stir plate and add a stir bar.

While stirring, slowly add 10 M sodium hydroxide solution dropwise.

Monitor the pH of the solution regularly using a pH meter or pH strips.

Continue adding NaOH until the pH of the solution is stable at >12.

Reaction:

Cover the beaker (e.g., with a watch glass) and allow the solution to stir at room

temperature for at least 12 hours. This extended time ensures complete hydrolysis.

Nabam's hydrolysis is accelerated in alkaline solutions.[3]

Neutralization:

After the 12-hour reaction period, slowly neutralize the solution by adding a suitable acid

(e.g., 1 M hydrochloric acid) dropwise while stirring.

Monitor the pH closely and adjust to a final pH between 6.0 and 8.0.

Disposal:

The resulting neutralized solution contains the degradation products of Nabam. While the

primary hazardous compound has been degraded, this solution must still be disposed of
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as hazardous chemical waste.

Transfer the solution to a properly labeled hazardous waste container. The label should

include the chemical contents (e.g., "Hydrolyzed Nabam solution," listing the primary

degradation products like ethylenediamine and thiocarbonates) and the date.

Arrange for pickup and disposal by a licensed hazardous waste contractor in accordance

with local and institutional regulations.[2][5]

Disposal Plan and Logistics
A comprehensive disposal plan for Nabam involves more than just chemical inactivation. The

following logical workflow should be implemented.
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Caption: Logical workflow for the safe disposal of Nabam waste.
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Signaling Pathways and Logical Relationships
The chemical degradation of Nabam is a critical pathway to understand for its proper disposal.

The primary concern is its breakdown into hazardous components.

Degradation Conditions

Primary Degradation Products
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Caption: Degradation pathway of Nabam under various conditions.

By adhering to these detailed procedures, laboratory personnel can effectively manage and

dispose of Nabam waste, minimizing risks to both human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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